Cas no 67973-49-3 (2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-
• CAS No: 67973-49-3
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 393874
• PubChem ID: 54699209
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-
• 4,7-dihydroxy-8-methylchromen-2-one
• AKOS022009760
• CHEMBL1631883
• 4,7-dihydroxy-8-methyl-2H-chromen-2-one
• DTXSID50716023
• FSHDIWZSPSHGLU-UHFFFAOYSA-N
• 67973-49-3
• 4,7-Dihydroxy-8-methyl-2H-1-benzopyran-2-one
• SCHEMBL5345045

• Inchi： 1S/C10H8O4/c1-5-7(11)3-2-6-8(12)4-9(13)14-10(5)6/h2-4,11-12H,1H3
• InChI Key： FSHDIWZSPSHGLU-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=C(C)C1=2)O)O)=O

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų